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Get Quote
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Disclaimer: Bufothionine is not a standard chemical term. This guide pertains to Bufotenine
(5-hydroxy-N,N-dimethyltryptamine or 5-HO-DMT), a closely related and commonly researched
compound. In the United States, Bufotenine is classified as a Schedule | controlled substance
by the Drug Enforcement Administration (DEA), making its acquisition, handling, and disposal
subject to stringent federal regulations.[1] Researchers must adhere to all applicable laws to
ensure safety, compliance, and prevent diversion.

The proper disposal of Bufotenine is a critical, regulated process that cannot be managed
through standard hazardous waste streams. Due to its status as a Schedule | substance,
disposal requires coordination with a DEA-registered reverse distributor.[2][3][4] It is illegal for
unauthorized parties, including institutional Environmental Health & Safety (EHS) departments,
to take possession of DEA-regulated substances from a registrant's laboratory.[3]

Key Data for Handling and Disposal

To ensure safe handling and decontamination of containers, understanding the properties of
Bufotenine is essential. The following table summarizes key data.
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Property Data Source(s)
DEA Schedule Schedule | [5]
DEA Drug Code 7403 [1]
Molecular Formula C12H16N20 [6]

Freely soluble in Methanol,
B Slightly soluble in Chloroform;
Solubility (Base) ] ) [1]
Insoluble in Water. Soluble in

dilute acids and alkalis.

Very soluble in Water; Freely
. soluble in Methanol; Slightly
Solubility (Oxalate Hydrate) ) [1]
soluble in Chloroform;

Insoluble in Ether and Hexane.

Procedural Overview for Bufotenine Disposal

The disposal of Bufotenine is a multi-step, compliance-focused process. The primary pathway
involves transferring the substance to a specialized, DEA-authorized company known as a
"reverse distributor."[2][4][7] These entities are licensed to handle, transport, and document the
destruction of controlled substances.

Step 1: Identification and Segregation

Identify all unwanted, expired, or surplus Bufotenine materials. These must be segregated from
other laboratory waste streams and remain stored in a securely locked, substantially
constructed cabinet as required by DEA regulations for Schedule | substances.[8]

Step 2: Initiate Disposal via a Reverse Distributor

The DEA Registrant (typically the Principal Investigator) must contact a DEA-registered reverse
distributor to arrange for disposal.[9][10] The DEA maintains a list of authorized reverse
distributors.[2]

Key Actions:
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» Contact the chosen reverse distributor to initiate the process. They will provide specific
instructions and required documentation.

e There will be a fee for this service, which varies depending on the provider and the quantity
of material.[10]

Step 3: Documentation and Transfer

Meticulous record-keeping is a legal requirement for the entire lifecycle of a controlled
substance.[11]

e DEA Form 222: The transfer of a Schedule | substance like Bufotenine to a reverse
distributor requires the proper completion of a DEA Form 222.[3][11]

e Disposal Log: The registrant must maintain a detailed disposal log. This log, along with
copies of all transfer documents, must be kept for a minimum of two years and be readily
available for DEA inspection.[3][8]

Step 4: Packaging and Shipment

The reverse distributor will provide specific instructions for the safe packaging and shipment of
the Bufotenine.[9] Follow their protocol precisely to ensure compliance with both DEA and
Department of Transportation (DOT) regulations.

Experimental Protocol: Rendering Residual
Amounts Non-Retrievable

For trace amounts of Bufotenine, such as residue in emptied containers, DEA regulations
require that the substance be rendered "non-retrievable."[10] One effective method for this is
adsorption onto activated carbon. This procedure is for trace residues only; bulk disposal must
be handled by a reverse distributor.

Methodology for Deactivation via Activated Carbon
Adsorption

This protocol is adapted from studies on the disposal of psychoactive medications.[12][13][14]
[15]
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e Preparation: For each container with Bufotenine residue, prepare a slurry of granulated
activated carbon in water. A significant excess of carbon should be used.

» Rinsing and Adsorption: Rinse the container with a suitable solvent in which Bufotenine is
soluble (e.g., methanol).[1] Pour the rinsate into a separate, sealable waste container
holding the activated carbon slurry.

o Agitation: Seal the waste container and agitate it for several hours to ensure maximum
adsorption of the Bufotenine onto the carbon. Studies have shown that activated carbon can
adsorb over 99% of psychoactive drugs.[13][14]

e Final Disposal: Once rendered non-retrievable, the resulting carbon mixture may be
managed as chemical waste through your institution's EHS department.[10] Clearly label the
container with its contents (e.g., "Activated Carbon with trace Bufotenine, rendered non-
retrievable™).

o Documentation: Record the date, quantity, and method of destruction in your controlled
substance records. The DEA Form 41 ("Registrants Inventory of Drugs Surrendered") should
be used to document the destruction of residual amounts and kept on file.[10]

Mandatory Visualizations
Bufotenine Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Bufotenine in a research setting.
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Caption: Workflow for the compliant disposal of Schedule | substance Bufotenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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